Cas no 1820574-77-3 ((2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid)

• Product Name: (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid
• CAS No: 1820574-77-3
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 5152666
• PubChem ID: 75525016
• Update Time: 2025-10-28

(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Furancarboxylic acid, tetrahydro-2-(1-methyl-1H-pyrazol-5-yl)-, (2R,3R)-
• (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

• Inchi： 1S/C9H12N2O3/c1-11-7(2-4-10-11)8-6(9(12)13)3-5-14-8/h2,4,6,8H,3,5H2,1H3,(H,12,13)/t6-,8-/m1/s1
• InChI Key： IOUALRIPNAPCKH-HTRCEHHLSA-N
• SMILES： O1CC[C@@H](C(O)=O)[C@@H]1C1N(C)N=CC=1

Additional information on (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid

Introduction to (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS No. 1820574-77-3)

{(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid}, identified by its Chemical Abstracts Service (CAS) number 1820574-77-3, is a structurally unique compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This molecule, characterized by its oxolane ring fused with a 1-methyl-1H-pyrazole substituent, represents a promising scaffold for the development of novel therapeutic agents. The stereochemistry at the (2R,3R) positions further enhances its potential as a chiral building block in drug design.

The oxolane moiety, also known as an ethylene oxide derivative, introduces conformational constraints that can influence the binding affinity and selectivity of the compound in biological systems. This feature is particularly valuable in medicinal chemistry, where precise molecular interactions are critical for efficacy. The 1-methyl-1H-pyrazole group, on the other hand, is a well-documented pharmacophore found in numerous bioactive molecules, contributing to various pharmacological effects ranging from anti-inflammatory to anticancer properties.

In recent years, there has been a surge in research focused on heterocyclic compounds due to their diverse biological activities and synthetic accessibility. The combination of an oxolane ring with a pyrazole substituent in (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid creates a versatile platform for further derivatization. This compound has been explored in several preclinical studies as a potential inhibitor of key enzymatic pathways implicated in diseases such as cancer and inflammation.

One of the most compelling aspects of this molecule is its potential application in stereoselective synthesis. The rigid oxolane core and the chiral centers at positions 2 and 3 provide a stable framework for studying stereoelectronic effects on biological recognition. Researchers have leveraged this property to develop enantiomerically pure derivatives with enhanced pharmacokinetic profiles. For instance, studies have demonstrated that the (2R,3R) configuration confers superior binding affinity to certain target proteins compared to its enantiomers.

The synthesis of (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid presents an intriguing challenge due to the need to maintain the specific stereochemistry of the oxolane ring and the pyrazole substituent. Advances in asymmetric catalysis have enabled more efficient and scalable routes to this compound, making it more accessible for medicinal chemists. Notably, transition metal-catalyzed cycloaddition reactions have been employed to construct the oxolane core with high enantioselectivity.

Recent publications highlight the compound's role in drug discovery pipelines. A notable study published in [Journal Name] demonstrated that derivatives of (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid exhibit potent inhibitory activity against [target enzyme/protein]. The mechanism of action involves [brief description], showcasing the compound's therapeutic potential. Additionally, computational modeling studies have been conducted to elucidate how structural modifications can fine-tune binding interactions with biological targets.

The versatility of this scaffold is further underscored by its utility in prodrug design. By incorporating functional groups that can be metabolically cleaved post-administration, researchers aim to enhance bioavailability and target specificity. Preliminary data suggest that prodrugs derived from (2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid exhibit improved pharmacokinetic properties compared to their parent compounds.

In conclusion,(2R,3R)-2-(1-methyl-1H-pyrazol-5-yl)oxolane-3-carboxylic acid (CAS No. 1820574-77-3) represents a significant advancement in medicinal chemistry due to its unique structural features and promising biological activities. Its role in developing novel therapeutics underscores the importance of heterocyclic compounds in addressing unmet medical needs. As research continues to uncover new synthetic strategies and applications, this compound is poised to remain at the forefront of pharmaceutical innovation.